Cas no 361480-33-3 (1-(5-bromofuran-2-carbonyl)-5-(4-bromophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole)

1-(5-Bromofuran-2-carbonyl)-5-(4-bromophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with brominated furan and phenyl groups, as well as a thiophene moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and materials chemistry. The presence of bromine atoms enhances its suitability for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. The dihydropyrazole scaffold may contribute to biological activity, making it a candidate for medicinal chemistry research. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug discovery and agrochemical development. The compound's stability and synthetic versatility underscore its value in advanced organic synthesis.
1-(5-bromofuran-2-carbonyl)-5-(4-bromophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole structure
361480-33-3 structure
Product Name:1-(5-bromofuran-2-carbonyl)-5-(4-bromophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
CAS No:361480-33-3
MF:C18H12Br2N2O2S
MW:480.17308139801
CID:5805738
PubChem ID:3404668
Update Time:2025-05-28

1-(5-bromofuran-2-carbonyl)-5-(4-bromophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromo-2-furoyl)-5-(4-bromophenyl)-3-thien-2-yl-4,5-dihydro-1H-pyrazole
    • (5-bromofuran-2-yl)(5-(4-bromophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)methanone
    • TCMDC-125623
    • UPCMLD0ENAT5669810:001
    • 361480-33-3
    • 1-(5-bromofuran-2-carbonyl)-5-(4-bromophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
    • (5-bromofuran-2-yl)-[3-(4-bromophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]methanone
    • CHEMBL535336
    • SCHEMBL23052084
    • AKOS021993147
    • SR-01000444289-1
    • F0805-0130
    • Z220617804
    • AKOS001301713
    • SR-01000444289
    • Inchi: 1S/C18H12Br2N2O2S/c19-12-5-3-11(4-6-12)14-10-13(16-2-1-9-25-16)21-22(14)18(23)15-7-8-17(20)24-15/h1-9,14H,10H2
    • InChI Key: UTMGSICSRHRPNP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1CC(C2=CC=CS2)=NN1C(C1=CC=C(O1)Br)=O

Computed Properties

  • Exact Mass: 479.89657g/mol
  • Monoisotopic Mass: 477.89862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 74Ų

1-(5-bromofuran-2-carbonyl)-5-(4-bromophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0805-0130-2μmol
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F0805-0130-2mg
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F0805-0130-3mg
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F0805-0130-10mg
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